3-(methylthio)-1H-pyrazolo[3,4-c]pyridine

• Molecular Formula: C7H7N3S
• Molecular Weight: 165.22 g/mol
• IUPAC Name: 3-methylsulfanyl-1H-pyrazolo[3,4-c]pyridine
• InChI: InChI=1S/C7H7N3S/c1-11-7-5-2-3-8-4-6(5)9-10-7/h2-4H,1H3,(H,9,10)
• InChI Key: YSSTTWOELGUKSN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NNC2=C1C=CN=C2

Description

3-(methylthio)-1H-pyrazolo[3,4-c]pyridine is a useful research compound. Its molecular formula is C7H7N3S and its molecular weight is 165.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-iodo-1H-pyrazolo[3,4-c]pyridine 3 (9.5 g, 38.8 mmol) in DMSO (20 mL) was added aq. MeSNa (wt. 20%, 40 mL, 116 mmol), followed by CuI (270 mg, 1.94 mmol). The mixture was degassed and refilled with nitrogen. The reaction was heated at 150° C. overnight. After cooled to RT, the volatiles were removed and the residue was purified by column (PE/EtOAc=2/1 to 1/1) to give 3-(methylthio)-1H-pyrazolo[3,4-c]pyridine (3.2 g, yield: 50%) as a yellow solid. MS obsd. (ESI+) [(M+H)+] 166.0.